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Compound of Interest

Compound Name: Hydroxymethyl Clenbuterol-d6

Cat. No.: B13440561

For researchers, scientists, and drug development professionals, the proper handling of
specialized compounds like Hydroxymethyl Clenbuterol-d6 is paramount for both personal
safety and maintaining the integrity of the product. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans.

Chemical and Physical Properties

Property Value

4-Amino-3,5-dichloro-a-[[(2-hydroxy-1,1-
Chemical Name (dimethyl-

d6)ethyl)amino]methyl]lbenzenemethanol

CAS Number 1346601-00-0[1][2]
Molecular Formula C12H12D6Cl2N202[2]
Molecular Weight 299.23[2]

Storage Temperature 2-8°C[3]

Hazard Identification and Personal Protective Equipment
(PPE)

Hydroxymethyl Clenbuterol-d6 is a stable isotope-labeled analog of a 3-agonist.[3] While a
specific Safety Data Sheet (SDS) for the deuterated form is not readily available, the SDS for

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13440561?utm_src=pdf-interest
https://www.benchchem.com/product/b13440561?utm_src=pdf-body
https://www.chemsrc.com/en/cas/1346601-00-0_1702474.html
https://www.scbt.com/p/hydroxymethyl-clenbuterol-d6-1346601-00-0
https://www.scbt.com/p/hydroxymethyl-clenbuterol-d6-1346601-00-0
https://www.scbt.com/p/hydroxymethyl-clenbuterol-d6-1346601-00-0
https://www.pharmaffiliates.com/en/1346601-00-0-hydroxymethyl-clenbuterol-d6-pasti050140.html
https://www.benchchem.com/product/b13440561?utm_src=pdf-body
https://www.pharmaffiliates.com/en/1346601-00-0-hydroxymethyl-clenbuterol-d6-pasti050140.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13440561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

its non-deuterated counterpart, Clenbuterol Hydrochloride, indicates that it is toxic if swallowed,

causes skin and serious eye irritation, is suspected of damaging fertility or the unborn child,

and may cause damage to organs through prolonged or repeated exposure.[4] Therefore,

appropriate personal protective equipment (PPE) is crucial.

Recommended Personal Protective Equipment (PPE)

PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Two pairs of chemotherapy
gloves meeting ASTM D6978
standard are recommended.[5]
Nitrile or neoprene gloves are

preferred.[5]

Body Protection

Disposable Gown

Polyethylene-coated
polypropylene or other
laminate material resistant to

chemical permeation.[5]

Eye and Face Protection

Safety goggles and face shield

Goggles should provide
protection against chemical
splashes. A face shield offers
an additional layer of

protection.[5]

Respiratory Protection

Respirator

Use in a well-ventilated area or
fume hood.[6] If there is a risk
of inhalation, a NIOSH-
approved respirator should be

used.

Foot Protection

Disposable shoe covers

Water-resistant and skid-

resistant.[7]

Operational Plan: Step-by-Step Handling Procedure

To ensure the safe handling and integrity of Hydroxymethyl Clenbuterol-d6, the following

procedural steps should be followed:
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e Preparation:
o Before handling, ensure all necessary PPE is donned correctly.

o Work in a designated area, such as a chemical fume hood, to minimize inhalation
exposure.

o Allow the container to equilibrate to room temperature before opening to prevent
condensation, which could lead to isotopic dilution.[8]

e Weighing and Aliquoting:

o Handle the compound under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent
moisture absorption and H-D exchange.[8]

o Use appropriate tools and techniques to minimize the generation of dust.

o For precise measurements, consider using "Exact Weight" packaging if available from the
supplier, which provides the exact mass of the material in the vial.[9]

o Storage:

o Store the compound at the recommended temperature of 2-8°C in a tightly sealed
container.[3]

o Protect from light to prevent photolytic degradation.[8]

o For long-term storage, consider freezing at -20°C or -80°C.[8]

Disposal Plan

Hydroxymethyl Clenbuterol-d6 should be treated as hazardous chemical waste.[10] Improper
disposal can lead to environmental contamination and regulatory penalties.[10]

o Waste Segregation and Collection:

o Collect all waste materials, including empty containers, contaminated PPE, and unused
compounds, in a designated, leak-proof, and chemically compatible waste container.[10]
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[11]

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name.[11]

o Storage of Waste:

o Store the waste container in a designated satellite accumulation area that is near the point
of generation and under the control of laboratory personnel.[10]

o Ensure the container is kept closed except when adding waste.[11]
e Disposal:
o Do not dispose of the chemical waste down the drain or in regular trash.[10][12]

o Follow your institution's procedures for hazardous waste pickup and disposal through the
environmental health and safety (EHS) department or a contracted waste disposal service.
[10]

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected
as hazardous waste before the container can be disposed of as regular trash.[11]

Experimental Workflow for Handling Hydroxymethyl
Clenbuterol-d6
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Caption: Workflow for safe handling of Hydroxymethyl Clenbuterol-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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